Cas no 692256-83-0 (1-Amino-3-methylbutan-2-one)

1-Amino-3-methylbutan-2-one structure
1-Amino-3-methylbutan-2-one structure
Product Name:1-Amino-3-methylbutan-2-one
CAS No:692256-83-0
MF:C5H11NO
MW:101.146941423416
MDL:MFCD19216496
CID:4716104
PubChem ID:13401735
Update Time:2023-08-16

1-Amino-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,1-amino-3-methyl-
    • 1-amino-3-methylbutan-2-one
    • 1-Amino-3-methylbutan-2-one
    • MDL: MFCD19216496
    • Inchi: 1S/C5H11NO/c1-4(2)5(7)3-6/h4H,3,6H2,1-2H3
    • InChI Key: UNYDWXGETNKFSJ-UHFFFAOYSA-N
    • SMILES: O=C(CN)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 68.5
  • Topological Polar Surface Area: 43.1

1-Amino-3-methylbutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$823.0 2024-05-21
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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